Cas no 7605-55-2 (methyl cis-2-methylcyclohexanecarboxylate)

• Product Name: methyl cis-2-methylcyclohexanecarboxylate
• CAS No: 7605-55-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 982364
• PubChem ID: 111313
• Update Time: 2025-04-20

methyl cis-2-methylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl cis-2-methylcyclohexanecarboxylate
• methyl (1R,2S)-2-methylcyclohexanecarboxylate
• 7605-55-2
• methyl (1R,2S)-2-methylcyclohexane-1-carboxylate
• EINECS 231-518-7
• DTXSID30226953
• OKLPIZJSDADMHA-JGVFFNPUSA-N

• Inchi： 1S/C9H16O2/c1-7-5-3-4-6-8(7)9(10)11-2/h7-8H,3-6H2,1-2H3/t7-,8+/m0/s1
• InChI Key： OKLPIZJSDADMHA-JGVFFNPUSA-N
• SMILES： O(C)C([C@@H]1CCCC[C@@H]1C)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3